2,2'-((5-Butoxy-4-penten-2-ynyl)imino)bisethanol

• CAS RN: 143337-72-8
• Molecular Formula: C13H23NO3
• Molecular Weight: 241.33 g/mol
• IUPAC Name: 2-[[(E)-5-butoxypent-4-en-2-ynyl]-(2-hydroxyethyl)amino]ethanol
• InChI: InChI=1S/C13H23NO3/c1-2-3-12-17-13-6-4-5-7-14(8-10-15)9-11-16/h6,13,15-16H,2-3,7-12H2,1H3/b13-6+
• InChI Key: BQZQQDVSAAKGGW-UHFFFAOYSA-N
• Isomeric SMILES: CCCCO/C=C/C#CCN(CCO)CCO
• SMILES: CCCCOC=CC#CCN(CCO)CCO

Description

2,2'-((5-Butoxy-4-penten-2-ynyl)imino)bisethanol is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound is a derivative of ethylene glycol bis(2-aminoethyl) ether and has been synthesized through a multistep process.

Mechanism of Action

The mechanism of action of 2,2'-((5-Butoxy-4-penten-2-ynyl)imino)bisethanol is not fully understood. However, studies have shown that it can inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It has also been shown to have antibacterial and antifungal properties.
Biochemical and Physiological Effects:
Studies have shown that this compound can affect various biochemical and physiological processes in cells. It has been shown to induce oxidative stress and alter the expression of genes involved in cell cycle regulation and apoptosis. It has also been shown to affect the activity of enzymes involved in lipid metabolism and to have anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

The advantages of using 2,2'-((5-Butoxy-4-penten-2-ynyl)imino)bisethanol in lab experiments include its potential as a versatile building block for the synthesis of other compounds and its potential as an anticancer agent. However, its limitations include its relatively low yield and the complexity of its synthesis method.

Future Directions

There are several future directions for research on 2,2'-((5-Butoxy-4-penten-2-ynyl)imino)bisethanol. These include further studies on its mechanism of action and its potential as an anticancer agent, as well as investigations into its potential use in materials science and organic synthesis. Additionally, research could be conducted on the optimization of the synthesis method to increase the yield of the final product and reduce the number of steps involved.

Synthesis Methods

The synthesis of 2,2'-((5-Butoxy-4-penten-2-ynyl)imino)bisethanol involves a multistep process that starts with the reaction of ethylene glycol bis(2-aminoethyl) ether with but-2-ynoic acid in the presence of a catalyst. This reaction produces the intermediate compound, which is then reacted with butyl lithium to form the final product. The synthesis method has been optimized to increase the yield of the final product and reduce the number of steps involved.

Scientific Research Applications

2,2'-((5-Butoxy-4-penten-2-ynyl)imino)bisethanol has potential applications in various scientific research fields, including medicinal chemistry, materials science, and organic synthesis. In medicinal chemistry, this compound has been studied for its potential as an anticancer agent and as a drug delivery system. In materials science, it has been investigated for its use in the synthesis of metal-organic frameworks. In organic synthesis, it has been used as a building block for the synthesis of other compounds.